Cas no 2172536-72-8 (1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172536-72-8
• MF: C₁₄H₂₃N₃O
• MW: 249.35192322731
• CID: 6194317
• PubChem ID: 165779697
• Update Time: 2025-07-15

1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172536-72-8
• EN300-1594796

• Inchi： 1S/C14H23N3O/c1-11(2)6-7-14-13(10-18)15-16-17(14)9-8-12-4-3-5-12/h10-12H,3-9H2,1-2H3
• InChI Key： VLPUNRMGGIGFIU-UHFFFAOYSA-N
• SMILES： O=CC1=C(CCC(C)C)N(CCC2CCC2)N=N1

Computed Properties

• Exact Mass: 249.184112366g/mol
• Monoisotopic Mass: 249.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde

Research Brief on 1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172536-72-8)

In recent years, the compound 1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172536-72-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

The compound belongs to the class of 1,2,3-triazole derivatives, which are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities. The presence of both cyclobutyl and isopentyl (3-methylbutyl) substituents in the molecule enhances its lipophilicity and may contribute to improved membrane permeability, a critical factor in drug design. Recent studies have focused on optimizing the synthesis of this compound to achieve higher yields and purity, which are essential for further biological evaluation.

One of the key findings from recent research is the compound's potential as a scaffold for the development of novel enzyme inhibitors. Preliminary in vitro studies have demonstrated its ability to interact with specific protein targets, such as kinases and proteases, which are often implicated in various diseases. For instance, molecular docking simulations have revealed favorable binding interactions between the compound and the active site of a kinase involved in cancer cell proliferation. These findings suggest that 1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde could serve as a promising lead compound for the development of targeted therapies.

In addition to its potential as a therapeutic agent, the compound has also been explored for its utility in chemical biology. Its aldehyde functional group allows for facile conjugation with other molecules, making it a valuable tool for the development of probes and imaging agents. Recent studies have utilized this property to create fluorescent derivatives that can be used to track cellular processes or label specific biomolecules. This versatility underscores the compound's broad applicability in both drug discovery and basic research.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic properties, such as its metabolic stability and bioavailability. Ongoing research is focused on structural modifications to address these limitations while preserving its biological activity. For example, introducing polar groups or altering the triazole ring's substitution pattern may improve the compound's solubility and reduce its susceptibility to metabolic degradation.

In conclusion, 1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity, make it a valuable candidate for further investigation. Future studies should aim to elucidate its mechanism of action in greater detail and explore its potential in preclinical models of disease. The insights gained from these efforts could pave the way for the development of novel therapeutics and research tools in the years to come.